Cas no 2229479-75-6 (1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol)

• Product Name: 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol
• CAS No: 2229479-75-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5993702
• PubChem ID: 165649937
• Update Time: 2025-07-23

1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol
• 2229479-75-6
• EN300-1757198
• [1-(3-methoxy-4-nitrophenyl)cyclobutyl]methanol

• Inchi： 1S/C12H15NO4/c1-17-11-7-9(3-4-10(11)13(15)16)12(8-14)5-2-6-12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： NBOVAELVHDIMGY-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=C(C=2)OC)[N+](=O)[O-])CCC1

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol

Professional Introduction to 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol (CAS No. 2229479-75-6)

1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and properties, represents a promising candidate for further exploration in drug discovery and development. The molecular formula and the specific arrangement of functional groups make it an intriguing subject for scientists seeking novel therapeutic agents.

The compound's name, particularly the 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol, highlights its structural complexity. The presence of a cyclobutyl ring attached to a methanol group, with a phenyl ring substituted at the 3rd and 4th positions by methoxy and nitro groups respectively, contributes to its distinct chemical profile. This configuration not only influences its reactivity but also its potential biological activity, making it a valuable asset in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in developing new drugs that leverage the unique properties of heterocyclic compounds. The cyclobutyl moiety in 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Such structural features are often sought after in the design of small-molecule drugs that aim to interact selectively with biological targets.

The 3-methoxy-4-nitrophenyl substituent adds another layer of complexity, influencing both the electronic properties and the potential interactions with biological systems. The methoxy group is known for its ability to enhance solubility and metabolic stability, while the nitro group can serve as a handle for further chemical modifications or as a probe for studying electronic effects. Together, these groups contribute to the compound's multifaceted nature, making it a versatile building block for medicinal chemists.

Recent research in the field of medicinal chemistry has demonstrated the importance of incorporating diverse structural motifs into drug candidates. The combination of cycloalkyl rings with aromatic substituents has shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol aligns well with this trend, offering a unique scaffold that could be further optimized for specific biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. By leveraging its structural features, researchers can explore derivatives that may exhibit enhanced potency or selectivity. For instance, modifications to the cyclobutyl ring or the phenyl substituents could lead to novel compounds with improved pharmacokinetic profiles or reduced side effects.

The pharmaceutical industry has long recognized the value of combinatorial chemistry and high-throughput screening in identifying new drug candidates. 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol could be a key component in such efforts, providing a starting point for generating libraries of related compounds for screening against various disease targets. Its well-defined structure and known reactivity make it an ideal candidate for automated synthesis and library preparation.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. While specific details of these studies are not yet public, early findings suggest that it may exhibit interesting pharmacological properties. Further investigation into its biological activity could uncover new therapeutic applications or provide insights into mechanisms of action that could inspire future drug design.

The development of new drugs is a complex process that requires careful consideration of multiple factors, including efficacy, safety, and manufacturability. 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol offers several advantages that make it a compelling candidate for further development. Its unique structure provides a rich foundation for medicinal chemistry innovation, while its known properties allow researchers to proceed with confidence in their synthetic endeavors.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in precise ways. Compounds like 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol represent the cutting edge of this effort, combining structural complexity with functional diversity. By exploring their potential applications and refining their properties through iterative design processes, scientists can push the boundaries of what is possible in drug discovery.

In conclusion, 1-(3-methoxy-4-nitrophenyl)cyclobutylmethanol (CAS No. 2229479-75-6) is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an important role in shaping the future of drug discovery and development.